Cas no 944396-07-0 (Buparlisib)

Buparlisib (AN2025, BKM120) is a potent and selective oral pan-class I phosphatidylinositol 3-kinase (PI3K) inhibitor, targeting all four isoforms of the PI3K catalytic subunit (p110α, β, γ, and δ). It exhibits high specificity for the PI3K pathway, which is frequently dysregulated in cancers, making it a promising candidate for oncology research. Buparlisib demonstrates favorable pharmacokinetic properties, including good bioavailability and manageable toxicity profiles in preclinical studies. Its ability to cross the blood-brain barrier further expands its potential applications in central nervous system malignancies. The compound has been investigated in clinical trials for various solid tumors and hematologic malignancies, highlighting its broad therapeutic potential in targeting PI3K-driven oncogenic signaling.

Buparlisib structure

Product Name:Buparlisib

CAS No:944396-07-0

MF:C₁₈H₂₁F₃N₆O₂

MW:410.393553495407

MDL:MFCD18251596

CID:828436

PubChem ID:16654980

Update Time:2025-06-17

Buparlisib Chemical and Physical Properties

Names and Identifiers

- 5-(2,6-Dimorpholinopyrimidin-4-yl)-4-(trifluoromethyl)pyridin-2-amine
- NVP-BKM-120
- 5-(2,6-di-4-morpholinyl-4-pyrimidinyl)-4-(trifluoromethyl)-2-Pyridinamine
- BKM120
- BKM-120
- BKM120 (NVP-BKM120)
- BKM120 (NVP-BKM120, Buparlisib)
- Buparlisib（ BKM120, NVP-BKM-120, NVP-BKM120 ）
- NVP-BKM 120
- NVPBKM120
- NVP-BKM-120(5-[2,6-Di(4-morpholinyl)-4-pyrimidinyl]-4-(trifluoromethyl)-2-pyridinamine)
- Buparlisib
- BKM 120
- 5-[2,6-Di(4-morpholinyl)-4-pyrimidinyl]-4-(trifluoromethyl)-2-pyridinamine
- 5-[2,6-Di(Morpholin-4-Yl)pyrimidin-4-Yl]-4-(Trifluoromethyl)pyridin-2-Amine
- 0ZM2Z182GD
- AK103313
- C18H21F3N6O2
- 2-Py
- 5-(2,6-Di-4-morpholinyl-4-pyrimidinyl)-4-(trifluoromethyl)-2-pyridinamine (ACI)
- 5-(2,6-Dimorpholinopyrimidin-4-yl)-4-(trifluoromethyl)pyridine-2-amine
- BKM 120NX
- Buparlisib [USAN:INN]
- NSC754353
- BUPARLISIB [WHO-DD]
- CHEMBL2017974
- NSC-799370
- Buparlisib (USAN/INN)
- Buparlisib (BKM120)
- SCHEMBL146956
- AKOS016005372
- SMR004702786
- NCGC00262604-08
- 5-(2,6-dimorpholin-4-ylpyrimidin-4-yl)-4-(trifluoromethyl)pyridin-2-amine
- BDBM50380363
- BKM 120; 5-(2,6-di-4-Morpholinyl-4-pyrimidinyl)-4-(trifluoromethyl)-2-pyridinamine; NVP-BKM 120
- NCGC00262604-01
- HY-70063
- BRD-K42191735-001-08-7
- NS00072516
- GTPL7878
- DB11666
- DB-079882
- SW218149-2
- BKM-120 (PI3K)
- J-516601
- HMS3295I15
- 944396-07-0 (free base)
- AC-35575
- NVP-BKM120
- MFCD18251596
- 3sd5
- Buparlisib [INN]
- BUPARLISIB [USAN]
- Buparlisib (BKM120, NVP-BKM120)
- CS-0089
- Buparlisib; BKM120
- 5-(2,6-di-morpholin-4-yl-pyrimidin-4-yl)-4-trifluoromethyl-pyridin-2-ylamine
- BKM-120NX
- BCP9001011
- 1202777-78-3
- s2247
- MLS006010984
- AS-40568
- NSC799370
- UNII-0ZM2Z182GD
- 944396-07-0
- SDCCGSBI-0654414.P001
- SD5
- Q25100534
- 2-Pyridinamine, 5-(2,6-di-4-morpholinyl-4-pyrimidinyl)-4-(trifluoromethyl)-
- 4-(trifluoromethyl)-5-(2,6-dimorpholinopyrimidin-4-yl)pyridin-2-amine
- SB16577
- BRD-K42191735-001-01-2
- D10584
- BKM120,NVP-BKM120
- NSC-754353
- BRD-K42191735-001-05-3
- BKM120-NX
- 5-[2,6-Di(4-morpholinyl)-4-pyrimidinyl]-4-(trifluoromethyl)-2-pyridinamine.
- CCG-264954
- CHEBI:71954
- BKM120 (NVP-BKM120, Buparlisib)?
- AC-32077
- HMS3655D16
- EX-A189
- 5-(2,6-Di-4-morpholinyl-4-pyrimidinyl)-4-trifluoromethylpyridin-2-amine
- DTXSID50241486
- MDL： MFCD18251596
- Inchi： 1S/C18H21F3N6O2/c19-18(20,21)13-9-15(22)23-11-12(13)14-10-16(26-1-5-28-6-2-26)25-17(24-14)27-3-7-29-8-4-27/h9-11H,1-8H2,(H2,22,23)
- InChI Key： CWHUFRVAEUJCEF-UHFFFAOYSA-N
- SMILES： FC(C1C(C2C=C(N3CCOCC3)N=C(N3CCOCC3)N=2)=CN=C(N)C=1)(F)F

Computed Properties

Exact Mass: 410.16780842g/mol
Monoisotopic Mass: 410.16780842g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 11
Heavy Atom Count: 29
Rotatable Bond Count: 3
Complexity: 530
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 89.6
XLogP3: 1.5

Experimental Properties

Color/Form: No data avaiable
Density: 1.382
Melting Point: No data available
Boiling Point: 645.7±65.0 °C at 760 mmHg
Flash Point: 344.3±34.3 °C
Solubility: 生物体外In Vitro:DMSO溶解度≥ 100 mg/mL(243.67 mM)*"≥" means soluble可溶, but saturation unknown溶解度未知.
Vapor Pressure: 0.0±1.9 mmHg at 25°C

Buparlisib Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

Buparlisib Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	N127553-5mg	Buparlisib	944396-07-0	≥99%	5mg	¥659.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	N127553-10mg	Buparlisib	944396-07-0	≥99%	10mg	¥713.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	N127553-250mg	Buparlisib	944396-07-0	≥99%	250mg	¥4633.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	N127553-50mg	Buparlisib	944396-07-0	≥99%	50mg	¥1548.90	2023-09-01
DC Chemicals	DC5154-100 mg	BKM120 (NVP-BKM120, Buparlisib)	944396-07-0	>98%	100mg	$200.0	2022-03-01
DC Chemicals	DC5154-250 mg	BKM120 (NVP-BKM120, Buparlisib)	944396-07-0	>98%	250mg	$400.0	2022-03-01
DC Chemicals	DC5154-1 g	BKM120 (NVP-BKM120, Buparlisib)	944396-07-0	>98%	1g	$800.0	2022-03-01
S e l l e c k ZHONG GUO	S2247-10mM (1mL in DMSO)	Buparlisib (BKM120)	944396-07-0	99.93%	10mM (1mL in DMSO)	¥1138.41	2023-09-16
S e l l e c k ZHONG GUO	S2247-5mg	Buparlisib (BKM120)	944396-07-0	99.93%	5mg	¥958.23	2023-09-16
S e l l e c k ZHONG GUO	S2247-10mg	Buparlisib (BKM120)	944396-07-0	99.59%	10mg	￥2607.65	2022-04-26

Buparlisib Production Method

Production Method 1

944401-57-4

10244-24-3

944396-07-0

Reaction Conditions

1.1 Reagents: Sodium carbonate Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… Solvents: 1,2-Dimethoxyethane , Water ; 15 h, 90 °C

Reference

: Identification of NVP-BKM120 as a Potent, Selective, Orally Bioavailable Class I PI3 Kinase Inhibitor for Treating Cancer

Burger, Matthew T.; Pecchi, Sabina; Wagman, Allan; Ni, Zhi-Jie; Knapp, Mark; et al, ACS Medicinal Chemistry Letters, 2011, 2(10), 774-779

Production Method 2

944401-57-4

10244-24-3

944396-07-0

Reaction Conditions

1.1 Reagents: Sodium carbonate Solvents: 1,2-Dimethoxyethane ; 20 min, rt
1.2 Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium ; 15 h, 90 °C

Reference

: Preparation of dimorpholinopyrimidines for inhibiting hamartoma tumor cells

, World Intellectual Property Organization, , ,

Production Method 3

944401-57-4

10244-24-3

944396-07-0

Reaction Conditions

1.1 Reagents: Sodium carbonate Solvents: Water ; 20 min, rt
1.2 Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium ; 15 h, 90 °C

Reference

: Pyrimidine derivatives used as PI-3 kinase inhibitors and their preparation, pharmaceutical compositions and use in the treatment of cancer

, World Intellectual Property Organization, , ,

Production Method 4

10244-24-3

944401-56-3

944396-07-0

Reaction Conditions

1.1 Reagents: Potassium acetate , Bis(pinacolato)diborane Catalysts: Dichlorobis(triphenylphosphine)palladium Solvents: Dimethyl sulfoxide ; rt → 5 °C; 7 h, 5 °C
1.2 16 h, 5 °C

Reference

: New process for the preparation of the PI3K inhibitor buparlisib

, United States, , ,

Buparlisib Raw materials

Buparlisib Preparation Products

Buparlisib (944396-07-0)

Buparlisib Related Literature

1. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
2. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
3. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
4. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
5. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789

Related Categories

944396-07-0 (Buparlisib) Related Products

Recommended suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

CN Supplier

Reagent

Essenoi Fine Chemical Co., Limited

Gold Member

Audited Supplier

CN Supplier

Reagent

Handan Zechi Trading Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Shaanxi pure crystal photoelectric technology co. LTD

Gold Member

Audited Supplier

CN Supplier

Reagent

Shaanxi pure crystal photoelectric technology co. LTD

Nantong Boya Environmental Protection Technology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Nantong Boya Environmental Protection Technology Co., Ltd